Cas no 81409-90-7 (Cabergoline)
Cabergoline Chemical and Physical Properties
Names and Identifiers
-
- Cabergoline
- 6-Allyl-N-[3-(dimethylamino)propyl]-N-(ethylcarbamoyl)ergoline-8-carboxamide
- (6aR,9R,10aR)-N-[3-(dimethylamino)propyl]-N-(ethylcarbamoyl)-7-prop-2-enyl-6,6a,8,9,10,10a-hexahydro-4H-indolo[4,3-fg]quinoline-9-carboxamide
- FCE-21336
- 1-[(6-Allylergoline-8β-yl)carbonyl]-1-[3-(dimethylamino)-propyl]-3-ethylurea
- Cabaser
- Cabaseril
- Cabergolina
- Cabergolina [Spanish]
- Cabergolinum
- Cabergolinum [Latin]
- Dostinex
- Dostinex(R)
- Galastop
- Galastop(R)
- N-[3-(dimethylamino)propyl]-N-[(ethylamino)carbonyl]-6-(2-propenyl)-8g-ergoline-8-carboxamide
- AB01275484-01
- CABERGOLINE [JAN]
- N04BC06
- UNII-LL60K9J05T
- N-[3-(dimethylamino)propyl]-N-(ethylcarbamoyl)-6-allyl-ergoline-8beta-carboxamide
- FCE-21336FCE-21336
- CABERGOLINE [MI]
- FCE 21336
- Ergoline-8-carboxamide, N-(3-(dimethylamino)propyl)-N-((ethylamino)carbonyl)-6-(2-propen-1-yl)-, (8beta)-
- MS-28208
- (8beta)-N-(3-(dimethylamino)propyl)-N-(ethylcarbamoyl)-6-(prop-2-en-1-yl)ergoline-8-carboxamide
- 6-allyl-N-[3-(dimethylamino)propyl]-N-[(ethylamino)carbonyl]-ergoline-8beta-carboxamide
- MFCD00867887
- HY-15296
- 1-[3-(dimethylamino)propyl]-3-ethyl-1-{[(2R,4R,7R)-6-(prop-2-en-1-yl)-6,11-diazatetracyclo[7.6.1.0^{2,7}.0^{12,16}]hexadeca-1(16),9,12,14-tetraen-4-yl]carbonyl}urea
- HMS2090A09
- CABERGOLINE [USP-RS]
- SR-05000001493-2
- BIDD:GT0775
- CABERGOLINE (USP-RS)
- BRD-K86882815-001-01-6
- CG-101
- DTXCID502719
- Tox21_112589
- Q423308
- CABERGOLINE (USP MONOGRAPH)
- NCGC00167821-01
- Cabaser (TN)
- Ergoline-8-carboxamide, N-(3-(dimethylamino)propyl)-N-((ethylamino)carbonyl)-6-(2-propenyl)-, (8-beta)-
- Tox21_112589_1
- BDBM50426497
- Cabergoline (JAN/USP/INN)
- Cabergoline, European Pharmacopoeia (EP) Reference Standard
- C08187
- SCHEMBL42292
- Caberlin
- CHEBI:3286
- CABERGOLINE [INN]
- Cabergoline (USAN:USP:INN:BAN)
- NS00001091
- (8beta)-N-[3-(dimethylamino)propyl]-N-[(ethylamino)carbonyl]-6-prop-2-en-1-ylergoline-8-carboxamide
- (8beta)-N-(3-(dimethylamino)propyl)-N-((ethylamino)carbonyl)-6-(2-propenyl)-ergoline-8-carboxamide
- CABERGOLINE [MART.]
- F17353
- (6aR,9R,10aR)-7-allyl-N-(3-(dimethylamino)propyl)-N-(ethylcarbamoyl)-4,6,6a,7,8,9,10,10a-octahydroindolo[4,3-fg]quinoline-9-carboxamide
- GTPL37
- CABERGOLINE (EP MONOGRAPH)
- SR-05000001493-1
- (9R,10aR)-7-allyl-N-(3-(dimethylamino)propyl)-N-(ethylcarbamoyl)-4,6,6a,7,8,9,10,10a-octahydroindolo[4,3-fg]quinoline-9-carboxamide
- NCGC00344544-01
- BRN 6020775
- DB00248
- 1-ethyl-3-(3'-dimethylamionpropyl)-2-(6'-allylergoline-8'beta-carbonyl)urea
- (8R)-6-allyl-N-[3-(dimethylamino)propyl]-N-(ethylcarbamoyl)ergoline-8-carboxamide
- 1-[(6-allylergoline-8beta-yl)carbonyl]-1-[3-(dimethylamino)propyl]-3-ethylurea
- Cabergoline, >=98% (HPLC)
- Sogilen
- Dostinex (TN)
- ERGOLINE-8.BETA.-CARBOXAMIDE, N-(3-(DIMETHYLAMINO)PROPYL)-N-((ETHYLAMINO)CARBONYL)-6-(2-PROPENYL)-
- Cabergoline; 1-Ethyl-3-[3-(dimethylamino)propyl]-3-[[(6aR,9R,10aR)-7-(prop-2-enyl)-4,6,6a,7,8,9,10,10a-octahydroindolo[4,3-fg]quinolin-9-yl]carbonyl]urea
- EN300-19767804
- 1-[(6-Allylergoline-8beta-yl)carbonyl]-1-[3-(dimethylamino)-propyl]-3-ethylurea
- CABERGOLINE (EMA EPAR VETERINARY)
- CABERGOLINE [USAN]
- CHEMBL1201087
- DTXSID6022719
- 1-((6-Allylergolin-8beta-yl)carbonyl)-1-(3-(dimethylamino)propyl)-3-ethylurea
- LL60K9J05T
- AKOS015961587
- s5842
- (8beta)-N-[3-(dimethylamino)propyl]-N-[(ethylamino)carbonyl]-6-(2-propenyl)-ergoline-8-carboxamide
- KORNTPPJEAJQIU-KJXAQDMKSA-N
- (8beta)-N-[3-(dimethylamino)propyl]-N-(ethylcarbamoyl)-6-(prop-2-en-1-yl)ergoline-8-carboxamide
- 1-[3-(dimethylamino)propyl]-3-ethyl-1-[(2R,4R,7R)-6-(prop-2-en-1-yl)-6,11-diazatetracyclo[7.6.1.0^{2,7}.0^{12,16}]hexadeca-1(15),9,12(16),13-tetraene-4-carbonyl]urea
- Cabergolinum (Latin)
- G02CB03
- CABERGOLINE [WHO-DD]
- 1-((6-allylergoline-8beta-yl)carbonyl)-1-(3-(dimethylamino)propyl)-3-ethylurea
- HMS3886H05
- Cabergoline 1000 microg/mL in Acetonitrile
- Cabergoline [USAN:USP:INN:BAN]
- Cabergoline, United States Pharmacopeia (USP) Reference Standard
- D00987
- CABERGOLINE [EP MONOGRAPH]
- 81409-90-7
- SR-05000001493
- AC-26126
- CABERGOLINE (MART.)
- CABERGOLINE [VANDF]
- (8R)-6-allyl-N-(3-(dimethylamino)propyl)-N-(ethylcarbamoyl)ergoline-8-carboxamide
- 1-Ethyl-3-(3'-dimethylaminopropyl)-3-(6'-allylergoline-8'beta-carbonyl)urea
- CABERGOLINE [EMA EPAR VETERINARY]
- CABERGOLINE [ORANGE BOOK]
- Ergoline-8beta-carboxamide, N-(3-(dimethylamino)propyl)-N-((ethylamino)carbonyl)-6-(2-propenyl)-
- CAS-81409-90-7
- CABERGOLINE [USP MONOGRAPH]
- ETHYL4-METHYL-2-PYRIDIN-3-YL-1,3-THIAZOLE-5-CARBOXYLATE
- 1-[(6-allylergolin-8beta-yl)carbonyl]-1-[3-(dimethylamino)propyl]-3-ethylurea
- Velactis
- (8β)-N-[3-(Dimethylamino)propyl]-N-[(ethylamino)carbonyl]-6-(2-propen-1-yl)ergoline-8-carboxamide (ACI)
- Ergoline-8-carboxamide, N-[3-(dimethylamino)propyl]-N-[(ethylamino)carbonyl]-6-(2-propenyl)-, (8β)- (9CI)
- Cabergoline (JP18/USP/INN)
- BRD-K86882815-001-03-2
-
- MDL: MFCD00867887
- Inchi: 1S/C26H37N5O2/c1-5-11-30-17-19(25(32)31(26(33)27-6-2)13-8-12-29(3)4)14-21-20-9-7-10-22-24(20)18(16-28-22)15-23(21)30/h5,7,9-10,16,19,21,23,28H,1,6,8,11-15,17H2,2-4H3,(H,27,33)/t19-,21-,23-/m1/s1
- InChI Key: KORNTPPJEAJQIU-KJXAQDMKSA-N
- SMILES: C(N1C[C@H](C(=O)N(CCCN(C)C)C(=O)NCC)C[C@@H]2C3C=CC=C4C=3C(=CN4)C[C@@H]12)C=C
Computed Properties
- Exact Mass: 451.29500
- Monoisotopic Mass: 451.294725
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 33
- Rotatable Bond Count: 11
- Complexity: 713
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 3.4
- Topological Polar Surface Area: 71.7
Experimental Properties
- Color/Form: White crystalline solid
- Density: 1.2±0.1 g/cm3
- Melting Point: 102-104°C
- Boiling Point: Not available
- Flash Point: Not available
- Refractive Index: 1.594
- Solubility: DMSO: ≥10mg/mL
- PSA: 71.68000
- LogP: 3.52270
- Vapor Pressure: Not available
Cabergoline Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Hazardous Material transportation number:UN 2210
- Hazard Category Code: 36/37/38
- Safety Instruction: S8; S24/25; S46
- RTECS:ZB3200000
-
Hazardous Material Identification:
- Toxicity:Sol in ethyl alcohol, chloroform, DMF; slightly sol in 0.1 N HCl; very slightly sol in n-hexane. Insol in water. LD50 orally in male mice: >400 mg/kg (Brambilla)
- Storage Condition:Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
- Risk Phrases:R37; R43
- Packing Group:III
- Safety Term:9
Cabergoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-15296-10mM*1mLinDMSO |
Cabergoline |
81409-90-7 | 99.86% | 10mM*1mLinDMSO |
¥891 | 2023-07-26 | |
| MedChemExpress | HY-15296-5mg |
Cabergoline |
81409-90-7 | 99.86% | 5mg |
¥810 | 2025-04-16 | |
| MedChemExpress | HY-15296-10mg |
Cabergoline |
81409-90-7 | 99.86% | 10mg |
¥1245 | 2025-04-16 | |
| MedChemExpress | HY-15296-50mg |
Cabergoline |
81409-90-7 | 99.86% | 50mg |
¥4150 | 2025-04-16 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C274895-10mg |
Cabergoline |
81409-90-7 | 97% | 10mg |
¥699.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C274895-50mg |
Cabergoline |
81409-90-7 | 97% | 50mg |
¥2599.90 | 2023-09-03 | |
| DC Chemicals | DC9423-100 mg |
Cabergoline |
81409-90-7 | >98% | 100mg |
$980.0 | 2022-03-01 | |
| DC Chemicals | DC9423-250 mg |
Cabergoline |
81409-90-7 | >98% | 250mg |
$1600.0 | 2022-03-01 | |
| DC Chemicals | DC9423-1 g |
Cabergoline |
81409-90-7 | >98% | 1g |
$3200.0 | 2022-03-01 | |
| S e l l e c k ZHONG GUO | S5842-5mg |
Cabergoline |
81409-90-7 | 99.82% | 5mg |
¥876.95 | 2023-09-15 |
Cabergoline Production Method
Production Method 1
1.2 24 h, 15 - 20 °C
1.3 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ; 30 min, 0 - 5 °C; 1.5 h, 0 - 5 °C
Production Method 2
1.2 Reagents: Ammonium hydroxide Solvents: Water
Production Method 3
1.2 Reagents: Sodium bicarbonate Solvents: Water ; 20 min, 25 °C; 15 min, 25 °C
1.3 Reagents: Hydrochloric acid Solvents: Water ; 1.5 h, 75 - 80 °C
1.4 Reagents: Ammonia Solvents: Ethyl acetate , Water ; pH 10, 25 °C
Cabergoline Raw materials
- Desethylcarbamoyl Cabergoline
- Ergoline-1-carboxylic acid, 8-[[[3-(dimethylamino)propyl]amino]carbonyl]-6-(2-propen-1-yl)-, 1,1-dimethylethyl ester, (8β)-
- tert-butyl (5R,8R,10R)-6-allyl-8-[[[3-(dimethylamino)propyl][(ethylamino)carbonyl]amino]carbonyl]ergoline-1-carboxylate
Cabergoline Preparation Products
Cabergoline Suppliers
Cabergoline Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
Additional information on Cabergoline
Cabergoline: A Comprehensive Overview
Cabergoline, also known by its CAS number 81409-90-7, is a potent and selective dopamine agonist that has garnered significant attention in the medical and scientific communities. This compound is primarily used in the treatment of conditions such as Parkinson's disease, hyperprolactinemia, and certain types of pituitary tumors. Its mechanism of action involves stimulating dopamine receptors, particularly the D2 subtype, which plays a crucial role in modulating various physiological processes.
The chemical structure of Cabergoline is characterized by a unique bicyclic framework that contributes to its high affinity for dopamine receptors. This structural feature not only enhances its therapeutic efficacy but also minimizes off-target effects, making it a preferred choice for clinicians. Recent studies have explored the potential of Cabergoline in treating other neurological disorders, such as restless legs syndrome (RLS), further expanding its clinical applications.
One of the most notable advancements in the research of Cabergoline involves its role in neuroprotection. Emerging evidence suggests that this compound may possess antioxidant properties, which could help mitigate oxidative stress—a key factor in the progression of neurodegenerative diseases like Parkinson's. These findings have sparked interest in exploring Cabergoline as a potential preventive agent against such conditions.
In addition to its pharmacological properties, the synthesis and manufacturing of Cabergoline have been optimized to ensure consistent quality and bioavailability. Modern production techniques focus on improving the compound's solubility and stability, which are critical for its effectiveness as an oral medication. This has led to the development of formulations that offer sustained release, enhancing patient compliance and treatment outcomes.
The safety profile of Cabergoline has been extensively studied, with research indicating that it is generally well-tolerated at recommended doses. However, like all medications, it is not without potential side effects. Common adverse reactions include nausea, dizziness, and orthostatic hypotension. Long-term use has been associated with a risk of cardiac valvulopathy, a condition characterized by abnormal thickening of heart valves. Ongoing research aims to better understand these risks and develop strategies to minimize them.
Recent clinical trials have also investigated the efficacy of Cabergoline in combination with other therapies for treating Parkinson's disease. These studies suggest that such combinations may offer synergistic benefits, improving motor symptoms while reducing the need for higher doses of individual medications. This approach could potentially enhance quality of life for patients while mitigating side effects.
The versatility of Cabergoline extends beyond its medical applications. Researchers are exploring its potential in veterinary medicine, particularly in treating conditions analogous to human hyperprolactinemia in animals. This interdisciplinary approach highlights the compound's broad applicability across different species and medical fields.
In conclusion, Cabergoline, with its CAS number 81409-90-7, remains a cornerstone in the treatment of dopamine-related disorders. Its unique pharmacological properties, coupled with ongoing research into new applications and formulations, ensure that it will continue to play a vital role in both human and veterinary medicine for years to come.
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